(5,6-Dimethoxy-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride

• IUPAC Name: (5,6-dimethoxy-1H-benzimidazol-2-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C10H13N3O2.2ClH/c1-14-8-3-6-7(4-9(8)15-2)13-10(5-11)12-6;;/h3-4H,5,11H2,1-2H3,(H,12,13);2*1H
• InChI Key: VTPQEDHDPONUQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)NC(=N2)CN)OC.Cl.Cl
• Molecular Formula: C10H15Cl2N3O2
• Molecular Weight: 280.15 g/mol

Description

“(5,6-Dimethoxy-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride” is a chemical compound with the empirical formula C16H17N3O2. It is a solid substance. This compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Molecular Structure Analysis

The molecular structure of this compound includes a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has an empirical formula of C16H17N3O2 and a molecular weight of 283.33. More specific physical and chemical properties are not provided in the search results.

Scientific Research Applications

Antiviral and Anticancer Agents

• A novel synthesis involving (5,6-Dimethoxy-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride led to the creation of benzofuran-transition metal complexes exhibiting significant HIV inhibitory activity. These compounds, particularly a benzoimidazolylpyrrole derivative, demonstrated higher therapeutic indices than Atevirdine, a standard in antiviral therapy (Galal et al., 2010).

Material Science

• In materials science, derivatives of (5,6-Dimethoxy-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride have been used in the synthesis of novel oxadiazole derivatives. These compounds are characterized for their potential applications in various fields, including electronics and photonics (Vishwanathan & Gurupadayya, 2014).

Catalysis and Chemical Synthesis

• In catalysis, diiron(III) complexes involving tridentate 3N ligands, including derivatives of (5,6-Dimethoxy-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride, have been studied as functional models for methane monooxygenases. These complexes show promise in the selective hydroxylation of alkanes, a reaction critical for the pharmaceutical and fine chemical industries (Sankaralingam & Palaniandavar, 2014).

Environmental Applications

• The chemical has been used in the development of eco-friendly corrosion inhibitors for metals in aggressive environments. Amino acid compounds derived from it show significant potential in protecting N80 steel from corrosion in acidic solutions, highlighting its applications in industrial maintenance and preservation (Yadav, Sarkar, & Purkait, 2015).

Safety and Hazards

This compound is classified as Acute Tox. 3 Oral - Eye Dam. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements for this compound are H301 - H318. The precautionary statements are P264 - P270 - P280 - P301 + P310 - P305 + P351 + P338 - P405.